Cas no 898657-61-9 (N-{5-(piperidin-1-yl)methyl-1,3-thiazol-2-yl}benzamide)

• Product Name: N-{5-(piperidin-1-yl)methyl-1,3-thiazol-2-yl}benzamide
• CAS No: 898657-61-9
• MF: C₁₆H₁₉N₃OS
• MW: 301.40656208992
• CID: 5424987
• Update Time: 2025-06-12

N-{5-(piperidin-1-yl)methyl-1,3-thiazol-2-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• N-[5-(piperidin-1-ylmethyl)-1,3-thiazol-2-yl]benzamide
• N-{5-(piperidin-1-yl)methyl-1,3-thiazol-2-yl}benzamide

• Inchi： 1S/C16H19N3OS/c20-15(13-7-3-1-4-8-13)18-16-17-11-14(21-16)12-19-9-5-2-6-10-19/h1,3-4,7-8,11H,2,5-6,9-10,12H2,(H,17,18,20)
• InChI Key： VLTUZJINPMDYLV-UHFFFAOYSA-N
• SMILES： C(NC1=NC=C(CN2CCCCC2)S1)(=O)C1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-{5-(piperidin-1-yl)methyl-1,3-thiazol-2-yl}benzamide

Recent Advances in the Study of N-{5-(piperidin-1-yl)methyl-1,3-thiazol-2-yl}benzamide (CAS: 898657-61-9)

In recent years, the compound N-{5-(piperidin-1-yl)methyl-1,3-thiazol-2-yl}benzamide (CAS: 898657-61-9) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This thiazole derivative has been the subject of numerous studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a lead compound for drug development. This research brief synthesizes the latest findings related to this compound, providing a comprehensive overview of its current status in scientific research.

The structural features of N-{5-(piperidin-1-yl)methyl-1,3-thiazol-2-yl}benzamide, particularly the presence of the thiazole ring and piperidine moiety, have been identified as critical for its biological activity. Recent studies have focused on its interactions with various molecular targets, including enzymes and receptors implicated in diseases such as cancer, inflammation, and neurodegenerative disorders. Advanced computational modeling and high-throughput screening techniques have been employed to better understand these interactions at the atomic level.

One of the most promising areas of research involves the compound's potential as an inhibitor of specific kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that N-{5-(piperidin-1-yl)methyl-1,3-thiazol-2-yl}benzamide exhibits selective inhibition against certain cancer-related kinases, with IC50 values in the low micromolar range. The study utilized X-ray crystallography to reveal the precise binding mode of the compound within the kinase active site, providing valuable insights for structure-activity relationship (SAR) optimization.

In addition to its kinase inhibition properties, recent pharmacological evaluations have explored the compound's potential in modulating neurotransmitter systems. Research published in ACS Chemical Neuroscience in early 2024 reported that this thiazole derivative shows moderate affinity for several GPCRs involved in neurological pathways. These findings suggest potential applications in the treatment of psychiatric and neurological disorders, though further in vivo studies are needed to validate these effects.

The synthetic accessibility of N-{5-(piperidin-1-yl)methyl-1,3-thiazol-2-yl}benzamide has also been a focus of recent investigations. Several research groups have developed novel synthetic routes to improve yield and purity while reducing production costs. A particularly innovative approach published in Organic Process Research & Development (2023) described a continuous flow chemistry method that achieved an 85% yield with excellent purity, representing a significant advancement over traditional batch synthesis methods.

From a drug development perspective, recent ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling studies have provided crucial data on the compound's pharmacokinetic properties. While showing generally favorable characteristics, some challenges regarding metabolic stability have been identified, prompting current research into structural modifications to address these issues. These ongoing optimization efforts aim to improve the compound's drug-like properties while maintaining or enhancing its biological activity.

In conclusion, N-{5-(piperidin-1-yl)methyl-1,3-thiazol-2-yl}benzamide (CAS: 898657-61-9) continues to emerge as a versatile scaffold in medicinal chemistry with multiple potential therapeutic applications. The convergence of structural biology, computational chemistry, and synthetic methodology advancements has significantly accelerated research on this compound. As investigations progress into more advanced preclinical studies, this molecule may soon transition from being a research tool to a promising drug candidate in specific therapeutic areas.